Cas no 1355334-55-2 (methyl 1-[(3-chlorophenyl)methyl]-5-oxopyrrolidine-3-carboxylate)

methyl 1-[(3-chlorophenyl)methyl]-5-oxopyrrolidine-3-carboxylate structure
1355334-55-2 structure
Product Name:methyl 1-[(3-chlorophenyl)methyl]-5-oxopyrrolidine-3-carboxylate
CAS No:1355334-55-2
MF:C13H14ClNO3
MW:267.708162784576
MDL:MFCD19706062
CID:4696482
Update Time:2025-07-19

methyl 1-[(3-chlorophenyl)methyl]-5-oxopyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 1-(3-Chlorobenzyl)-5-oxopyrrolidine-3-carboxylate
    • methyl 1-[(3-chlorophenyl)methyl]-5-oxopyrrolidine-3-carboxylate
    • MDL: MFCD19706062
    • Inchi: 1S/C13H14ClNO3/c1-18-13(17)10-6-12(16)15(8-10)7-9-3-2-4-11(14)5-9/h2-5,10H,6-8H2,1H3
    • InChI Key: YCDZSTLUFJYUFQ-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)CN1C(CC(C(=O)OC)C1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 334
  • Topological Polar Surface Area: 46.6

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Additional information on methyl 1-[(3-chlorophenyl)methyl]-5-oxopyrrolidine-3-carboxylate

Methyl 1-[(3-chlorophenyl)methyl]-5-oxopyrrolidine-3-carboxylate (CAS No. 1355334-55-2): A Comprehensive Overview

Methyl 1-[(3-chlorophenyl)methyl]-5-oxopyrrolidine-3-carboxylate, identified by its CAS number 1355334-55-2, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a complex structure that includes a pyrrolidine ring and a chlorophenyl substituent, has garnered attention due to its potential applications in drug development and medicinal chemistry.

The< strong>pyrrolidine scaffold is a common motif in many bioactive molecules, known for its ability to interact with biological targets in a favorable manner. The presence of the< strong>5-oxopyrrolidine moiety further enhances its pharmacological profile, making it a valuable candidate for further investigation. The compound's structure also includes an ester group at the 3-position, which can be modified to introduce additional functionalities, thereby expanding its utility in synthetic chemistry.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The< strong>methyl 1-[(3-chlorophenyl)methyl]-5-oxopyrrolidine-3-carboxylate structure combines elements that are known to be pharmacologically relevant, including the chlorophenyl group, which has been implicated in various biological activities. This combination makes it an attractive candidate for further exploration in the search for new pharmaceutical agents.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The< strong>pyrrolidine core can serve as a foundation for designing derivatives with tailored properties, while the ester functionality allows for further chemical manipulation. This flexibility is crucial in drug discovery, where the ability to modify and optimize molecular structures is essential for achieving desired pharmacological effects.

The< strong>CAS number 1355334-55-2 provides a unique identifier for this compound, facilitating its recognition and use in research and industrial settings. This standardized naming system ensures that researchers around the world can accurately refer to and utilize this molecule in their studies. The CAS registry number is particularly important in ensuring consistency and clarity in scientific communication.

Recent studies have begun to explore the pharmacological properties of related compounds, providing insights into the potential benefits of incorporating the< strong>methyl 1-[(3-chlorophenyl)methyl]-5-oxopyrrolidine-3-carboxylate scaffold into drug candidates. These investigations have highlighted the compound's ability to interact with various biological targets, suggesting that it may have applications in treating a range of diseases. For instance, some preliminary research indicates that derivatives of this compound may exhibit anti-inflammatory or antimicrobial properties.

The< strong>3-chlorophenyl substituent is another key feature of this molecule that contributes to its pharmacological interest. Chlorophenyl groups are frequently found in pharmaceuticals due to their ability to modulate receptor binding and enhance bioavailability. The specific positioning of this group on the pyrrolidine ring likely influences the compound's interactions with biological targets, making it an important factor to consider in drug design.

In addition to its potential therapeutic applications, Methyl 1-[(3-chlorophenyl)methyl]-5-oxopyrrolidine-3-carboxylate also holds promise for use as an intermediate in synthetic chemistry. The presence of multiple functional groups provides numerous opportunities for chemical modification, allowing researchers to create a wide array of derivatives with different properties. This versatility makes it a valuable tool for chemists working on complex synthetic challenges.

The< strong>5-oxopyrrolidine moiety is particularly noteworthy due to its structural complexity and potential biological activity. Oxopyrrolidines have been studied extensively for their role in various biological processes, and their incorporation into drug candidates has shown promise in several therapeutic areas. The oxo group introduces additional polarity and reactivity to the molecule, which can be exploited to enhance its interaction with biological targets.

Ongoing research continues to uncover new insights into the pharmacological properties of Methyl 1-[(3-chlorophenyl)methyl]-5-oxopyrrolidine-3-carboxylate and related compounds. These studies are crucial for understanding how this molecule interacts with biological systems and how it can be optimized for therapeutic use. By leveraging advances in computational chemistry and high-throughput screening techniques, researchers are able to rapidly assess the potential of new compounds like this one.

The< strong>CAS number 1355334-55-2 serves as a critical reference point for all researchers working with this compound. It ensures that all scientific literature and patents related to this molecule are easily accessible and can be accurately cited. This level of standardization is essential for fostering collaboration and knowledge sharing within the scientific community.

In conclusion, Methyl 1-[(3-chlorophenyl)methyl]-5-oxopyrrolidine-3-carboxylate (CAS No. 1355334-55-2) is a compound with significant potential in pharmaceutical chemistry. Its unique structure, featuring a pyrrolidine core and various functional groups, makes it an attractive candidate for further investigation. The growing body of research on related compounds suggests that this molecule may have applications in treating various diseases, while its versatility as a synthetic intermediate also makes it valuable for chemists working on complex molecular architectures.

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